Cas no 2751614-86-3 (2-(3-chloro-5-fluorophenyl)pyrrolidine hydrochloride)

• Product Name: 2-(3-chloro-5-fluorophenyl)pyrrolidine hydrochloride
• CAS No: 2751614-86-3
• MF: C₁₀H₁₂Cl₂FN
• MW: 236.113384246826
• CID: 5328473
• Update Time: 2025-10-28

2-(3-chloro-5-fluorophenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-fluorophenyl)pyrrolidine hydrochloride

• Inchi： 1S/C10H11ClFN.ClH/c11-8-4-7(5-9(12)6-8)10-2-1-3-13-10;/h4-6,10,13H,1-3H2;1H
• InChI Key： KYOWSBLHIYFXFN-UHFFFAOYSA-N
• SMILES： ClC1=CC(F)=CC(C2NCCC2)=C1.Cl

Additional information on 2-(3-chloro-5-fluorophenyl)pyrrolidine hydrochloride

2-(3-Chloro-5-Fluorophenyl)Pyrrolidine Hydrochloride: A Comprehensive Overview

2-(3-Chloro-5-Fluorophenyl)pyrrolidine hydrochloride (CAS No: 2751614-86-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. The molecule consists of a pyrrolidine ring fused with a chloro-fluorophenyl group, making it a versatile compound with diverse functional properties.

The pyrrolidine core of this compound is a five-membered saturated heterocyclic ring containing one nitrogen atom. This structure is known for its stability and ability to form hydrogen bonds, which are crucial for its interactions within biological systems. The substitution pattern on the phenyl ring—specifically the 3-chloro-5-fluoro groups—introduces electronic and steric effects that influence the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of 2-(3-chloro-5-fluorophenyl)pyrrolidine hydrochloride in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting specific receptors or enzymes. For instance, modifications to the phenyl ring have shown promise in enhancing the compound's affinity for certain biological targets, making it a valuable intermediate in drug discovery.

In terms of synthesis, the compound can be prepared through various methods, including nucleophilic substitution and cyclization reactions. One notable approach involves the reaction of 3-chloro-5-fluorobenzaldehyde with an appropriate amine derivative, followed by cyclization to form the pyrrolidine ring. The hydrochloride salt is typically obtained by acidifying the free base with hydrochloric acid, ensuring optimal solubility and stability for further use.

The biological activity of 2-(3-chloro-5-fluorophenyl)pyrrolidine hydrochloride has been a focal point of recent research. Studies have demonstrated its potential as an inhibitor of certain kinases and enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The compound's ability to modulate these targets suggests its utility in developing therapeutic agents with high specificity and efficacy.

Moreover, the stereochemistry of this compound plays a critical role in its biological performance. The configuration at the nitrogen atom within the pyrrolidine ring can significantly influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Researchers have therefore explored both enantiomers of this compound to optimize its therapeutic potential.

From an industrial perspective, 2-(3-chloro-5-fluorophenyl)pyrrolidine hydrochloride is synthesized on a large scale using efficient synthetic routes that minimize waste and maximize yield. Its commercial availability has facilitated its use in academic research and preclinical studies, further accelerating its progression toward clinical applications.

In conclusion, 2-(3-chloro-5-fluorophenyl)pyrrolidine hydrochloride (CAS No: 2751614-86-3) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its versatile functional groups, positions it as a key player in advancing drug discovery and chemical synthesis. As research continues to unravel its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.